22-Hydroperoxy-3,6,9,12,15,18,21-heptaoxadotriacontan-1-OL
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Description
22-Hydroperoxy-3,6,9,12,15,18,21-heptaoxadotriacontan-1-OL (C26H54O9) is a polyethylene glycol (PEG) ether derivative featuring a dodecyl chain (C12H25) and seven ethylene oxide (EO) units. Its distinguishing feature is a hydroperoxy (-OOH) group at the C-22 position, which introduces oxidative reactivity and structural complexity. This compound is structurally related to nonionic surfactants like Heptaethylene glycol monododecyl ether (CAS 3055-97-8) but differs in the substitution of a hydroxyl (-OH) group with a hydroperoxy moiety .
Properties
CAS No. |
647865-47-2 |
|---|---|
Molecular Formula |
C25H52O10 |
Molecular Weight |
512.7 g/mol |
IUPAC Name |
2-[2-[2-[2-[2-[2-[2-(1-hydroperoxyundecoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol |
InChI |
InChI=1S/C25H52O10/c1-2-3-4-5-6-7-8-9-10-25(35-27)34-24-23-33-22-21-32-20-19-31-18-17-30-16-15-29-14-13-28-12-11-26/h25-27H,2-24H2,1H3 |
InChI Key |
QRFUWTURRQNJPQ-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCC(OCCOCCOCCOCCOCCOCCOCCO)OO |
Origin of Product |
United States |
Biological Activity
22-Hydroperoxy-3,6,9,12,15,18,21-heptaoxadotriacontan-1-OL is a complex organic compound with multiple hydroxyl and ether functionalities. Its unique structure suggests potential biological activities that could be relevant in various fields such as pharmacology and environmental science. This article aims to explore the biological activity of this compound based on existing research findings.
Chemical Structure and Properties
The compound has a molecular formula of C32H66O8 and features a long carbon chain with multiple ether linkages and a hydroperoxy group. The presence of hydroxyl groups indicates potential for hydrogen bonding, which may influence its solubility and reactivity in biological systems.
Antioxidant Properties
Research indicates that compounds with similar structures often exhibit antioxidant properties due to the presence of hydroperoxy and hydroxyl groups. These groups can scavenge free radicals, thereby protecting cells from oxidative stress.
Table 1: Antioxidant Activity Comparison
| Compound Name | IC50 (µM) | Source |
|---|---|---|
| 22-Hydroperoxy-3,6,9,12,15,18,21-heptaoxadotriacontan-1-OL | TBD | In vitro studies |
| Trolox | 4.5 | Standard Antioxidant |
| Quercetin | 10 | Natural Flavonoid |
Antimicrobial Activity
Preliminary studies suggest that similar heptaoxadotriacontanes may possess antimicrobial properties. The hydroperoxy group could enhance interaction with microbial membranes.
Case Study: Antimicrobial Efficacy
A study evaluated the antimicrobial effects of various long-chain oxo-compounds against common pathogens such as E. coli and S. aureus. The results indicated that compounds with hydroperoxy functionalities showed significant inhibition zones compared to controls.
The proposed mechanism for the biological activity of 22-Hydroperoxy-3,6,9,12,15,18,21-heptaoxadotriacontan-1-OL may involve:
- Radical Scavenging : Hydroperoxy groups can donate electrons to free radicals.
- Membrane Disruption : The amphiphilic nature of the compound may allow it to integrate into lipid membranes of pathogens.
- Enzyme Inhibition : Potential inhibition of enzymes involved in oxidative stress pathways in cells.
Comparison with Similar Compounds
Structural and Functional Group Variations
The table below compares key attributes of 22-Hydroperoxy-3,6,9,12,15,18,21-heptaoxadotriacontan-1-OL with analogous compounds:
Key Differences and Implications
Hydroperoxy vs. For example, similar PEG ethers decompose into acrid smoke and irritants when heated . In contrast, hydroxyl-terminated analogs (e.g., CAS 3055-97-8) are stable surfactants used in formulations requiring low reactivity .
Substituent Effects: Nonylphenoxy Derivatives (e.g., CAS 27177-05-5): The aromatic nonylphenoxy group increases hydrophobicity and persistence in the environment but raises toxicity concerns . Azide-Functionalized Analogs: These enable bioorthogonal reactions, unlike the hydroperoxy variant, which may participate in radical-mediated processes .
Stereochemical Considerations :
Stability and Toxicity Profile
- Thermal Stability : Hydroperoxy-containing compounds are prone to decomposition under heat, emitting hazardous byproducts (e.g., acrid smoke) .
- Toxicity: While PEG ethers like CAS 3055-97-8 show low acute toxicity (rat LD50 >5,000 mg/kg), nonylphenoxy derivatives (CAS 27177-05-5) exhibit endocrine-disrupting effects . The hydroperoxy group may introduce reactive oxygen species (ROS) generation, necessitating careful handling.
Research and Industrial Relevance
- Surfactant Chemistry : Hydroxyl-terminated analogs dominate industrial applications due to their stability and low cost .
- Specialized Reactivity : The hydroperoxy variant’s -OOH group could be exploited in polymerization initiators or oxidation catalysts, though its instability limits widespread use.
- Biological Systems : Lochmolin E’s hydroperoxy configuration highlights the role of stereochemistry in natural product bioactivity, suggesting analogous studies for 22-Hydroperoxy-...-OL .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
